3-[benzyl(2-hydroxyethyl)amino]-N-(2-chlorophenyl)propanamide

• Molecular Formula: C18H21ClN2O2
• Molecular Weight: 332.8 g/mol
• IUPAC Name: 3-[benzyl(2-hydroxyethyl)amino]-N-(2-chlorophenyl)propanamide
• InChI: InChI=1S/C18H21ClN2O2/c19-16-8-4-5-9-17(16)20-18(23)10-11-21(12-13-22)14-15-6-2-1-3-7-15/h1-9,22H,10-14H2,(H,20,23)
• InChI Key: VPMUEECIUKPEHP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN(CCC(=O)NC2=CC=CC=C2Cl)CCO

Description

3-[benzyl(2-hydroxyethyl)amino]-N-(2-chlorophenyl)propanamide is a chemical compound that belongs to the class of amides. It is commonly referred to as BHAP and has been the subject of scientific research due to its potential pharmacological properties. BHAP has been synthesized using various methods, and its mechanism of action has been investigated in vitro and in vivo.

Mechanism of Action

BHAP exerts its pharmacological effects through different mechanisms. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to induce cell cycle arrest and apoptosis in cancer cells. BHAP has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. Inhibition of COX-2 has been shown to reduce inflammation and pain.
Biochemical and Physiological Effects
BHAP has been shown to have several biochemical and physiological effects. In vitro studies have shown that BHAP inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. BHAP has also been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. In vivo studies have shown that BHAP reduces tumor growth and metastasis in animal models of cancer. BHAP has also been shown to reduce pain and inflammation in animal models of arthritis.

Advantages and Limitations for Lab Experiments

BHAP has several advantages for lab experiments. It is relatively easy to synthesize and has low toxicity. BHAP has been shown to be stable under different experimental conditions, making it a suitable candidate for in vitro and in vivo studies. However, BHAP has some limitations for lab experiments. It has poor solubility in water, which limits its use in aqueous solutions. BHAP also has low bioavailability, which may limit its use in animal models.

Future Directions

BHAP has several potential future directions for scientific research. One of the future directions is to investigate its use as a potential anticancer agent. Further studies are needed to determine its efficacy and safety in different types of cancer. Another future direction is to investigate its use as an anti-inflammatory and analgesic agent. BHAP has shown promising results in animal models of arthritis, and further studies are needed to determine its potential use in other inflammatory conditions. Future studies can also investigate the use of BHAP in combination with other drugs to enhance its pharmacological effects.

Synthesis Methods

BHAP can be synthesized using different methods. One of the commonly used methods involves the reaction of 2-chlorobenzoyl chloride with benzyl(2-hydroxyethyl)amine in the presence of a base such as sodium hydroxide. The resulting intermediate is then treated with propanoic acid to obtain BHAP. Other methods involve the use of different amines and benzoyl chlorides.

Scientific Research Applications

BHAP has been the subject of scientific research due to its potential pharmacological properties. Several studies have investigated its use as a potential anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Other studies have investigated its potential use as an anti-inflammatory and analgesic agent. BHAP has also been shown to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.